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Compound of Interest

Compound Name: KHKI-01215

Cat. No.: B15543212 Get Quote

These application notes provide detailed protocols for the solubilization and experimental use

of KHKI-01215, a potent inhibitor of NUAK family kinase 2 (NUAK2). The information is

intended for researchers, scientists, and drug development professionals working in areas such

as cancer biology and signal transduction.

General Properties of KHKI-01215
KHKI-01215 is a small molecule inhibitor of NUAK2, a kinase implicated in cancer cell survival,

proliferation, and invasion.[1] It has been shown to exhibit potent anticancer activity, for

instance, by inducing apoptosis in SW480 colorectal cancer cells and inhibiting the YAP

signaling pathway.[2][3]

Table 1: Physicochemical and Biological Properties of KHKI-01215

Property Value Source

Molecular Formula C24H26F3IN6O [2]

Molecular Weight 598.40 g/mol [2][3]

Appearance White to off-white solid [2][3]

Target NUAK2 [1][2]

IC50 (NUAK2) 0.052 µM [2][3]

IC50 (SW480 cells) 3.16 µM [2]
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Solubility and Storage
Proper dissolution and storage of KHKI-01215 are critical for maintaining its stability and

ensuring experimental reproducibility.[4] Based on available data, Dimethyl Sulfoxide (DMSO)

is the recommended solvent for creating high-concentration stock solutions.

Table 2: Solubility Data for KHKI-01215

Solvent Concentration Notes Source

DMSO
125 mg/mL (208.89

mM)

Ultrasonic treatment

may be required for

complete dissolution.

Use newly opened,

anhydrous DMSO as

the compound is

hygroscopic.

[2]

Table 3: Recommended Storage Conditions

Format
Storage
Temperature

Duration Notes Source

Solid Powder -20°C 3 years
Protect from light

and moisture.
[2][3]

4°C 2 years [2][3]

In Solvent

(DMSO)
-80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[2]

-20°C 1 month [2]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.
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Materials:

KHKI-01215 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate: Allow the vial of KHKI-01215 powder to reach room temperature before opening

to prevent condensation.

Weigh: Tare a sterile microcentrifuge tube. Carefully weigh the desired amount of KHKI-
01215 powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh 59.84 mg.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 598.40 g/mol x 1000 mg/g = 59.84 mg

Dissolve: Add the calculated volume of anhydrous DMSO to the tube containing the powder.

For the example above, add 1 mL of DMSO.

Mix: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is dissolved.[5]

Sonicate (If Necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.[2][6] Gentle warming in a 37°C water bath may also

aid dissolution, but check for temperature sensitivity.[5]

Aliquot: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected tubes.[5][7]
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Store: Store the aliquots at -80°C for long-term storage (up to 6 months).[2]

Stock Solution Preparation

1. Weigh KHKI-01215 Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate if Needed

 if not fully dissolved

5. Aliquot into Single-Use Tubes

6. Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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